2,6-Dibromophenol
2,6-Dibromophenol
2,6-dibromophenol is a dibromophenol that is phenol in which both of the hydrogens that are ortho to the phenolic hydroxy group have been replaced by bromines. It has a role as a marine metabolite. It is a bromohydrocarbon and a dibromophenol. It is functionally related to a 1,3-dibromobenzene.
Brand Name:
Vulcanchem
CAS No.:
608-33-3
VCID:
VC20860481
InChI:
InChI=1S/C6H4Br2O/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
SMILES:
C1=CC(=C(C(=C1)Br)O)Br
Molecular Formula:
C6H4Br2O
Molecular Weight:
251.90 g/mol
2,6-Dibromophenol
CAS No.: 608-33-3
Cat. No.: VC20860481
Molecular Formula: C6H4Br2O
Molecular Weight: 251.90 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,6-dibromophenol is a dibromophenol that is phenol in which both of the hydrogens that are ortho to the phenolic hydroxy group have been replaced by bromines. It has a role as a marine metabolite. It is a bromohydrocarbon and a dibromophenol. It is functionally related to a 1,3-dibromobenzene. |
|---|---|
| CAS No. | 608-33-3 |
| Molecular Formula | C6H4Br2O |
| Molecular Weight | 251.90 g/mol |
| IUPAC Name | 2,6-dibromophenol |
| Standard InChI | InChI=1S/C6H4Br2O/c7-4-2-1-3-5(8)6(4)9/h1-3,9H |
| Standard InChI Key | SSIZLKDLDKIHEV-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)Br)O)Br |
| Canonical SMILES | C1=CC(=C(C(=C1)Br)O)Br |
| Boiling Point | 255 °C; 162 °C at 21 mm Hg |
| Colorform | Needles from water |
| Melting Point | 56.5 °C 56 - 57 °C |
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